3-amino-3-(4-isobutoxyphenyl)propanoic acid hydrochloride

• IUPAC Name: 3-amino-3-[4-(2-methylpropoxy)phenyl]propanoic acid;hydrochloride
• InChI: InChI=1S/C13H19NO3.ClH/c1-9(2)8-17-11-5-3-10(4-6-11)12(14)7-13(15)16;/h3-6,9,12H,7-8,14H2,1-2H3,(H,15,16);1H
• InChI Key: YACAJDYUPHXLMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(CC(=O)O)N.Cl
• Molecular Formula: C13H20ClNO3
• Molecular Weight: 273.75 g/mol

Description

3-amino-3-(4-isobutoxyphenyl)propanoic acid hydrochloride, also known as ibotenic acid hydrochloride, is a chemical compound that belongs to the family of amino acids. It was first isolated from Amanita muscaria, a mushroom that has been used for centuries in traditional medicine and shamanic rituals. Ibotenic acid hydrochloride has been the subject of extensive research due to its potential therapeutic applications in various fields.

Mechanism of Action

Ibotenic acid hydrochloride acts as an agonist of the glutamate receptor, specifically the N-methyl-D-aspartate (NMDA) receptor. This receptor plays a key role in synaptic plasticity and learning and memory processes. Activation of the NMDA receptor by 3-amino-3-(4-isobutoxyphenyl)propanoic acid hydrochloride acid hydrochloride leads to an influx of calcium ions into the neuron, which can cause excitotoxicity and neuronal damage if left unchecked. However, in certain circumstances, such as during brain injury or stroke, activation of the NMDA receptor can be neuroprotective and promote neuronal survival.
Biochemical and physiological effects:
Ibotenic acid hydrochloride has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as glutamate and dopamine in the brain, which can have both beneficial and detrimental effects depending on the context. It has also been shown to increase the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which can promote neuronal survival and repair.

Advantages and Limitations for Lab Experiments

One advantage of using 3-amino-3-(4-isobutoxyphenyl)propanoic acid hydrochloride acid hydrochloride in laboratory experiments is its well-established synthesis method and availability. It is also relatively inexpensive compared to other research chemicals. However, one limitation is its neurotoxicity, which can make it difficult to use in certain experiments. Careful dosing and handling are required to ensure the safety of researchers and experimental subjects.

Future Directions

There are several potential future directions for research on 3-amino-3-(4-isobutoxyphenyl)propanoic acid hydrochloride acid hydrochloride. One area of interest is its potential therapeutic applications in the treatment of neurodegenerative diseases. Another area of interest is its role in synaptic plasticity and learning and memory processes. Further research is needed to fully understand the mechanisms of action of 3-amino-3-(4-isobutoxyphenyl)propanoic acid hydrochloride acid hydrochloride and its potential applications in various scientific fields.

Synthesis Methods

Ibotenic acid hydrochloride can be synthesized by the reaction of 2,5-dimethoxybenzaldehyde with glycine methyl ester in the presence of sodium triacetoxyborohydride. The resulting product is then hydrolyzed with hydrochloric acid to obtain 3-amino-3-(4-isobutoxyphenyl)propanoic acid hydrochloride acid hydrochloride. This synthesis method has been well-established and is widely used in research laboratories.

Scientific Research Applications

Ibotenic acid hydrochloride has been extensively studied for its potential applications in various scientific fields. It has been found to have neurotoxic and neuroprotective effects, making it a useful tool for studying the mechanisms of neuronal damage and repair. It has also been used in the development of new drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.